Cas no 62669-74-3 (Coumarin138)

• Product name: Coumarin138
• CAS No: 62669-74-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 57911

Coumarin138 Chemical and Physical Properties

Names and Identifiers

• Coumarin 138
• 7-Dimethylamino-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• 7-(Dimethylamino)-2,3-dihydrocyclopenta[c][1]benzopyran-4(1H)-one
• 7-(dimethylamino)-2,3-dihydro-cyclopenta[c][1]benzopyran-4(1h)-on
• 7-(Dimethylamino)-2,3-dihydrocyclopenta[C]chromen-4(1H)-one
• Aids128993
• Aids-128993
• Coumarin 138, laser grade
• Nsc315247
• σ Coumarin 138
• Coumarin138

• Inchi： InChI=1S/C14H15NO2/c1-15(2)9-6-7-11-10-4-3-5-12(10)14(16)17-13(11)8-9/h6-8H,3-5H2,1-2H3
• InChI Key： RIUSGHALMCFISX-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC2=C(C=C1)C3=C(CCC3)C(=O)O2

Computed Properties

• Exact Mass: 229.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.0955 (rough estimate)
• Melting Point: 153°C
• Boiling Point: 371.18°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 33.45000
• LogP: 2.34770

Coumarin138 Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Coumarin138

Professional Introduction to Compound with CAS No. 62669-74-3 and Product Name: Coumarin138

Compound with the CAS number 62669-74-3, commonly known as Coumarin138, is a fascinating molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, belonging to the coumarin family, is renowned for its diverse pharmacological properties and potential applications in pharmaceuticals, agrochemicals, and material science. The structural characteristics of Coumarin138 make it a versatile scaffold for drug discovery, offering unique interactions with biological targets that have been explored in recent years.

The coumarin scaffold, a benzopyranone derivative, is well-documented for its wide range of biological activities. Coumarin138, in particular, has been studied for its antimicrobial, anti-inflammatory, and antioxidant properties. Recent research has highlighted its role in modulating various cellular pathways, making it a promising candidate for therapeutic intervention. The compound's ability to interact with enzymes and receptors has been a focal point in medicinal chemistry, leading to the development of novel derivatives with enhanced efficacy and reduced side effects.

In the realm of drug development, Coumarin138 has shown promise as a lead compound for the synthesis of new therapeutic agents. Its structural flexibility allows chemists to modify its core framework while retaining its pharmacological activity. This has led to the exploration of various derivatives that exhibit improved pharmacokinetic profiles. For instance, studies have demonstrated that certain modifications can enhance the compound's solubility and bioavailability, making it more suitable for clinical applications.

One of the most intriguing aspects of Coumarin138 is its potential in oncology research. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The compound's ability to induce apoptosis in cancer cells while sparing healthy cells makes it an attractive candidate for further investigation. Researchers are particularly interested in understanding the molecular mechanisms by which Coumarin138 exerts its antitumor effects, which could lead to the development of targeted therapies against various types of cancer.

Additionally, Coumarin138 has been explored for its role in neuroprotective therapies. Emerging evidence suggests that coumarins can cross the blood-brain barrier and exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge reactive oxygen species and inhibit inflammatory responses makes it a promising candidate for developing neuroprotective agents. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.

The agrochemical applications of Coumarin138 are also noteworthy. Its antimicrobial properties have been leveraged in the development of natural pesticides that can protect crops from bacterial and fungal infections without harming beneficial microorganisms. This aligns with the growing demand for environmentally friendly agricultural practices. By utilizing compounds like Coumarin138, farmers can reduce their reliance on synthetic pesticides, thereby minimizing ecological impact.

From a material science perspective, Coumarin138 exhibits interesting photophysical properties that make it suitable for use in organic electronics and optoelectronic devices. Its ability to absorb light across a broad spectrum and emit fluorescence makes it valuable in applications such as sensors and light-emitting diodes (LEDs). Researchers are exploring ways to integrate Coumarin138 into advanced materials that can enhance performance in these technologies.

The synthesis of Coumarin138 is another area where significant progress has been made. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating further research and development. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the coumarin core structure efficiently. These advancements have not only improved the accessibility of Coumarin138 but also opened up new avenues for derivative synthesis.

In conclusion, compound with CAS No. 62669-74-3, known as Coumarin138, is a multifaceted molecule with extensive applications across various scientific disciplines. Its diverse pharmacological properties, coupled with its structural versatility, make it a valuable asset in drug discovery, agrochemicals, and material science. As research continues to uncover new insights into its mechanisms of action, the potential applications of Coumarin138 are expected to expand further, contributing significantly to advancements in health care and sustainable technologies.